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Compound of Interest

Compound Name: 1-Deacetylnimbolinin B

cat. No.: B15562728

An In-depth Technical Guide on Nimbolinin-Type Limonoids for Researchers, Scientists, and
Drug Development Professionals.

Introduction

Limonoids are a class of highly oxygenated and structurally complex tetranortriterpenoids
predominantly found in plant families of the order Rutales, such as Meliaceae and Rutaceae.[1]
Their intricate chemical structures have led to a wide spectrum of biological activities, making
them a focal point for drug discovery and development.[2] Limonoids are broadly classified
based on their carbocyclic skeletons, with one major group being the C-seco limonoids, which
are characterized by an opening of the C-ring of the basic limonoid structure.[3]

Within this group, the nimbolinin-type limonoids represent a significant subclass. These
compounds are typically isolated from plants of the Melia genus, such as Melia azedarach and
Melia toosendan.[4][5] Their unique structural features have prompted investigations into their
biological potential, particularly in areas like anti-inflammatory and cytotoxic activities. This
document provides a comprehensive review of the existing literature on nimbolinin-type
limonoids, focusing on their isolation, structural characterization, biological activities, and
underlying mechanisms, presented as a technical guide for professionals in the field.

Isolation and Structural Elucidation

The isolation of nimbolinin-type limonoids typically involves a multi-step process beginning with
the collection and extraction of plant material, followed by extensive chromatographic
separation.
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General Experimental Workflow

The general workflow for isolating these compounds is a critical procedure that ensures the
purity and integrity of the final product for subsequent analysis. The process begins with
extraction from dried and powdered plant material (e.g., fruits, bark) using organic solvents,
followed by a series of chromatographic steps to separate the complex mixture of

phytochemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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